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Compound of Interest

Compound Name: n-(4-Formylphenyl)benzamide

Cat. No.: B15377629 Get Quote

An In-depth Technical Guide to N-(4-Formylphenyl)benzamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on N-(4-Formylphenyl)benzamide,

a versatile organic compound with potential applications in various research and development

fields. This document outlines its chemical identity, suppliers, and relevant technical data to

support its use in experimental settings.

Chemical Identity and Properties
CAS Number: 179057-23-9[1][2][3]

Molecular Formula: C₁₄H₁₁NO₂[1][2]

Molecular Weight: 225.24 g/mol [1][2]

Synonyms: 4-Formyl-N-phenylbenzamide[2]

Chemical Structure:

Figure 1: Chemical structure of N-(4-Formylphenyl)benzamide.
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A variety of chemical suppliers offer N-(4-Formylphenyl)benzamide, typically for research and

development purposes. The following table summarizes some of the key suppliers.

Supplier Name Website Notes

Santa Cruz Biotechnology --INVALID-LINK--

Offers the compound for

biochemical and proteomics

research.[1]

Hangzhou Leap Chem Co.,

Ltd.
--INVALID-LINK--

A supplier of fine chemicals for

research, development, and

production.[2]

Ambeed --INVALID-LINK--
Provides the compound with a

purity of 95%.

Chemicalbridge --INVALID-LINK--
Lists the compound with a

purity of 95%.[3]

Quantitative Data
At present, detailed quantitative data such as melting point, boiling point, and solubility for N-(4-
Formylphenyl)benzamide are not readily available in public literature or supplier technical

data sheets. Researchers are advised to consult the certificate of analysis provided by the

supplier for lot-specific data.

Experimental Protocols
Detailed experimental protocols for the synthesis or specific applications of N-(4-
Formylphenyl)benzamide are not extensively documented in readily accessible scientific

literature. General synthetic methods for N-phenylbenzamide derivatives often involve the

coupling of a benzoic acid derivative with an aniline derivative.

A potential synthetic route for N-(4-Formylphenyl)benzamide could involve the amidation

reaction between 4-formylbenzoic acid and aniline. The following diagram illustrates a

generalized workflow for such a synthesis.
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General Synthetic Workflow

4-Formylbenzoic Acid + Aniline

Amide Coupling Reaction
(e.g., using DCC, EDC, or conversion to acid chloride)

Purification
(e.g., Recrystallization, Chromatography)

N-(4-Formylphenyl)benzamide

Click to download full resolution via product page

Figure 2: A generalized workflow for the synthesis of N-(4-Formylphenyl)benzamide.

Signaling Pathways and Biological Activity
Currently, there is no specific information available in peer-reviewed literature detailing the

involvement of N-(4-Formylphenyl)benzamide in any signaling pathways or its specific

biological activities.

The broader class of N-phenylbenzamide derivatives has been investigated for various

biological activities. For instance, some derivatives have been explored as potential therapeutic

agents. However, it is crucial to note that the biological effects of a specific derivative are highly

dependent on its unique substitution pattern. Therefore, the biological activity of N-(4-
Formylphenyl)benzamide would require dedicated investigation.

The following diagram illustrates a logical relationship for investigating the potential biological

activity of this compound.
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Investigative Workflow for Biological Activity

N-(4-Formylphenyl)benzamide
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(e.g., against cancer cell lines, enzymes)

Hit Identification & Validation

Mechanism of Action Studies
(e.g., target identification, pathway analysis)

Lead Optimization
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Figure 3: A logical workflow for the investigation of the biological activity of N-(4-
Formylphenyl)benzamide.

In conclusion, N-(4-Formylphenyl)benzamide is a commercially available compound with

potential for further exploration in various scientific disciplines. While detailed technical data

and experimental protocols are currently limited, this guide provides a foundational

understanding for researchers interested in this molecule. It is recommended to obtain

compound-specific data from the supplier and to consult the broader chemical literature for

general methodologies related to N-phenylbenzamide synthesis and characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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